Cas no 1211495-56-5 ((1-Cyclohexylcyclopropyl)amine hydrochloride)

• Product Name: (1-Cyclohexylcyclopropyl)amine hydrochloride
• CAS No: 1211495-56-5
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• MDL: MFCD15204094
• CID: 2111796
• Update Time: 2025-10-29

(1-Cyclohexylcyclopropyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexylcyclopropanamine hydrochloride
• (1-Cyclohexylcyclopropyl)amine hydrochloride
• GIMBZOOSMKZBBX-UHFFFAOYSA-N
• (1-cyclohexylcyclopropyl)amine HCl
• 1-Cyclohexyl-cyclopropylamine hydrochloride
• (1-Cyclohexylcyclopropyl)amine hydrochloride, AldrichCPR

• MDL： MFCD15204094
• Inchi： 1S/C9H17N.ClH/c10-9(6-7-9)8-4-2-1-3-5-8;/h8H,1-7,10H2;1H
• InChI Key： GIMBZOOSMKZBBX-UHFFFAOYSA-N
• SMILES： Cl.NC1(CC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Topological Polar Surface Area: 26

(1-Cyclohexylcyclopropyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-Cyclohexylcyclopropyl)amine hydrochloride

Comprehensive Overview of (1-Cyclohexylcyclopropyl)amine hydrochloride (CAS No. 1211495-56-5): Properties, Applications, and Industry Insights

The compound (1-Cyclohexylcyclopropyl)amine hydrochloride (CAS No. 1211495-56-5) is a specialized organic amine derivative with a unique structural framework combining a cyclohexyl group and a cyclopropylamine moiety. This molecular architecture endows it with distinct chemical properties, making it a valuable intermediate in pharmaceutical synthesis, agrochemical research, and material science. The hydrochloride salt form enhances its stability and solubility, addressing common challenges in handling and formulation.

In recent years, the demand for cyclopropylamine derivatives has surged due to their role in designing bioactive molecules. Researchers frequently search for terms like "synthesis of cyclohexylcyclopropylamine" or "applications of amine hydrochlorides in drug discovery," reflecting growing interest in this niche. The compound’s ability to act as a building block for small-molecule inhibitors and peptide mimetics aligns with trends in targeted therapy development, particularly in oncology and neurology.

From a synthetic chemistry perspective, CAS 1211495-56-5 is often explored for its stereoelectronic effects. The cyclopropyl ring’s strain and the cyclohexyl group’s conformational flexibility create opportunities for structure-activity relationship (SAR) studies. This has led to its inclusion in patents related to G-protein-coupled receptor (GPCR) modulators—a hot topic in AI-driven drug design platforms, where users frequently query "amine hydrochloride scaffolds for GPCR targets."

Industrial applications of (1-Cyclohexylcyclopropyl)amine hydrochloride extend beyond pharmaceuticals. Its use in advanced polymer catalysts and ligand design for asymmetric synthesis has been documented. With the rise of sustainable chemistry, queries like "green synthesis of cyclopropylamine derivatives" highlight the need for eco-friendly production methods. The compound’s compatibility with flow chemistry systems positions it as a candidate for scalable, waste-minimized processes.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC purity analysis, and X-ray crystallography—techniques often searched alongside the CAS number. Recent publications emphasize its crystallographic packing patterns, which influence solubility and bioavailability—a critical consideration for formulators addressing "salt selection in API development."

Regulatory compliance for 1211495-56-5 follows standard organic intermediate guidelines, with safety data emphasizing proper ventilation and PPE. While not classified as hazardous under major systems, its handling protocols are frequently compared to those of similar amine hydrochloride salts in workplace safety forums. The compound’s stoichiometric reactivity makes it a subject of interest in mechanochemical synthesis studies—an emerging field reducing solvent dependence.

Market analysts note increased procurement of this compound by contract research organizations (CROs) specializing in fragment-based drug discovery. Its molecular weight (175.69 g/mol) and logP values align with Lipinski’s rule parameters, explaining its popularity in hit-to-lead optimization workflows. Database searches for "cyclopropylamine price trends" or "bulk suppliers of CAS 1211495-56-5" reflect commercial interest.

Future research directions may explore its potential in bioconjugation chemistry or as a precursor for N-heterocyclic carbene ligands. The compound’s versatility ensures its relevance in answering persistent challenges in medicinal chemistry and catalysis, solidifying its position as a key player in specialty chemical inventories.